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Compound of Interest

Compound Name: 6-Aminohexanamide

Cat. No.: B1206404 Get Quote

Essential Safety and Handling Guide for 6-
Aminohexanamide
This guide provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle 6-
Aminohexanamide. Adherence to these protocols is vital for ensuring personal safety and

maintaining a secure research environment.

Hazard Identification and Classification
6-Aminohexanamide is a chemical compound that requires careful handling due to its

potential health hazards. According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), its primary hazards are related to skin contact, eye contact, and

ingestion.[1][2]

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

Handle this chemical in accordance with good industrial hygiene and safety practices.[3]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

associated risks. The following table summarizes the recommended PPE for handling 6-
Aminohexanamide.

Protection Type Equipment Specification Standard/Reference

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

Conforming to EN 166 (EU) or

NIOSH (US).[3]

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile or Neoprene

rubber).

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[3]

Body Protection

Fire/flame resistant and

impervious clothing; fully

buttoned laboratory coat.

For splash risks, a chemical-

resistant apron over the lab

coat is advised.[3][4]

Respiratory Protection

A full-face respirator is required

if exposure limits are exceeded

or irritation occurs. All handling

should be conducted in a

certified chemical fume hood.

[3][4]

NIOSH (US) or EN 149 (EU)

approved respirators.

Operational Plan: Step-by-Step Handling Protocol
Proper procedures from receipt to disposal are crucial for safety.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

Keep away from ignition sources.[3][6]
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Handling and Preparation:

Ventilation: Always handle 6-Aminohexanamide within a certified chemical fume hood to

prevent the inhalation of dust or aerosols.[4] Ensure adequate ventilation is present in the

work area.[3][6]

Donning PPE: Before handling, put on all required PPE as specified in the table above.

Gloves must be inspected for integrity prior to use.[3]

Dispensing: Avoid the formation of dust during handling.[3][6]

Hygiene: Do not eat, drink, or smoke in the handling area.[2] Wash hands and face

thoroughly after handling and before any breaks.[2] Remove contaminated clothing

immediately.[3]

Emergency and First Aid Procedures
Immediate and appropriate responses to accidental exposure are critical.
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Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration and seek

immediate medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap

and water. Consult a doctor if irritation occurs.[2]

[3]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes, removing contact lenses if present and

easy to do. Seek immediate medical attention.

[3]

Ingestion

Rinse mouth thoroughly with water. Do NOT

induce vomiting. Never give anything by mouth

to an unconscious person. Call a poison control

center or doctor immediately.[3]

Accidental Release (Spills):

Evacuate: Evacuate non-essential personnel from the spill area.[3][6]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading or entering drains.[3][6]

Clean-up: Wearing full PPE, collect the spilled material using an inert absorbent. Place the

contaminated material into a suitable, sealed, and properly labeled container for hazardous

waste disposal.[3][4]
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Workflow for Safe Handling and Disposal of 6-Aminohexanamide
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Caption: Workflow for handling 6-Aminohexanamide from receipt to disposal.
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Disposal Plan
Proper disposal of 6-Aminohexanamide and associated contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Disposal Procedures:

Unused Compound: Dispose of unused 6-Aminohexanamide as hazardous chemical

waste. It must be collected in a properly labeled and securely sealed container.[4] Contact a

licensed professional waste disposal service for removal.[1]

Contaminated Materials: Any items that have come into contact with the chemical, such as

gloves, absorbent pads, and disposable labware, must be treated as hazardous waste.[4]

These materials should be placed in a designated, sealed hazardous waste container for

disposal.[4]

Solutions: Aqueous and organic solutions containing 6-Aminohexanamide must be

collected in separate, appropriate hazardous waste containers.[4] Do not pour any solutions

down the drain.[4]

Contaminated Packaging: The original packaging, if contaminated, should be disposed of in

the same manner as the unused product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6. 6-aminohexanamide - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling 6-
Aminohexanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206404#personal-protective-equipment-for-
handling-6-aminohexanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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